Cas no 2172603-45-9 (2-5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172603-45-9
• MF: C₈H₁₆N₄O
• MW: 184.238841056824
• CID: 6092377
• PubChem ID: 165762394
• Update Time: 2025-08-05

2-5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazol-4-ylethan-1-amine
• 2-[5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazol-4-yl]ethan-1-amine
• EN300-1598401
• 2172603-45-9

• Inchi： 1S/C8H16N4O/c1-6(13-3)8-7(4-5-9)10-11-12(8)2/h6H,4-5,9H2,1-3H3
• InChI Key： KLFJJJNVRKKPEZ-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(CCN)N=NN1C

Computed Properties

• Exact Mass: 184.13241115g/mol
• Monoisotopic Mass: 184.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 66Ų

Additional information on 2-5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazol-4-ylethan-1-amine

Comprehensive Overview of 2-5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172603-45-9)

The compound 2-5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172603-45-9) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This compound belongs to the class of 1,2,3-triazole derivatives, which are known for their versatility in drug discovery and material science. The presence of both methoxyethyl and methyl groups in its structure enhances its stability and bioavailability, making it a promising candidate for further investigation.

In the context of current scientific trends, researchers are increasingly focusing on triazole-based compounds due to their broad-spectrum biological activities. The 1,2,3-triazole core in 2-5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazol-4-ylethan-1-amine is particularly noteworthy, as it mimics the amide bond found in peptides, enabling interactions with biological targets. This property has led to its exploration in the development of antimicrobial agents, anticancer drugs, and even neuroprotective therapies. The compound's CAS No. 2172603-45-9 serves as a unique identifier, facilitating precise referencing in academic and industrial databases.

One of the most frequently searched questions related to this compound is its synthetic route. The synthesis of 2-5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazol-4-ylethan-1-amine typically involves a click chemistry approach, leveraging copper-catalyzed azide-alkyne cycloaddition (CuAAC). This method is favored for its high yield, regioselectivity, and compatibility with diverse functional groups. The methoxyethyl side chain is often introduced via nucleophilic substitution or reduction reactions, while the methyl group on the triazole ring is incorporated early in the synthesis to ensure structural integrity.

Another area of interest is the compound's potential role in drug delivery systems. The 1,2,3-triazole moiety can serve as a linker, connecting drug molecules to carriers such as nanoparticles or polymers. This application is particularly relevant in the era of personalized medicine, where targeted therapies are in high demand. Additionally, the compound's amine functionality allows for further derivatization, enabling the attachment of fluorescent tags or other diagnostic tools for bioimaging purposes.

From an industrial perspective, 2-5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazol-4-ylethan-1-amine is also being explored for its utility in agrochemical formulations. Its structural motifs are similar to those found in certain pesticides and herbicides, suggesting potential efficacy in crop protection. Researchers are investigating its mode of action against plant pathogens, with preliminary studies indicating promising results. The compound's CAS No. 2172603-45-9 is often cited in patent applications, underscoring its commercial viability.

In conclusion, 2-5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2172603-45-9) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from pharmaceutical development to agrochemical innovation, highlight its importance in modern science. As research continues to uncover new uses for this compound, its relevance in both academic and industrial settings is expected to grow exponentially.